Cas no 97827-17-3 (5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane)

5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane structure
97827-17-3 structure
Product name:5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
CAS No:97827-17-3
MF:C7H13O2I
MW:256.081
MDL:MFCD20486833
CID:2622558
PubChem ID:11821195

5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane Chemical and Physical Properties

Names and Identifiers

    • 97827-17-3
    • EN300-7656035
    • AC7473
    • 5-(iodomethyl)-2,2-dimethyl-1,3-dioxane
    • DB-121839
    • SCHEMBL3827605
    • SY249597
    • 5-Iodomethyl-2,2-dimethyl-[1,3]dioxane
    • MFCD20486833
    • 968-239-1
    • 5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
    • MDL: MFCD20486833
    • Inchi: InChI=1S/C7H13IO2/c1-7(2)9-4-6(3-8)5-10-7/h6H,3-5H2,1-2H3
    • InChI Key: ZMABXOQAFQJFHK-UHFFFAOYSA-N
    • SMILES: CC1(OCC(CO1)CI)C

Computed Properties

  • Exact Mass: 255.99603g/mol
  • Monoisotopic Mass: 255.99603g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 18.5Ų

5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y18095-250mg
5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 95%
250mg
¥1689.0 2023-09-05
eNovation Chemicals LLC
D696991-1g
5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 95%
1g
$275 2024-07-20
Aaron
AR00JSKM-5g
5-Iodomethyl-2,2-dimethyl-[1,3]dioxane
97827-17-3 95%
5g
$851.00 2025-02-12
eNovation Chemicals LLC
D696991-1g
5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 95%
1g
$275 2025-02-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1540394-1g
5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 98%
1g
¥2210.00 2024-04-23
Enamine
EN300-7656035-10.0g
5-(iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 95%
10.0g
$1902.0 2024-05-22
eNovation Chemicals LLC
D696991-0.1g
5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 95%
0.1g
$150 2024-07-20
Enamine
EN300-7656035-5.0g
5-(iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 95%
5.0g
$1045.0 2024-05-22
eNovation Chemicals LLC
D696991-0.1g
5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 95%
0.1g
$150 2025-02-26
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
Y18095-5g
5-(Iodomethyl)-2,2-dimethyl-1,3-dioxane
97827-17-3 95%
5g
¥8859.0 2023-09-05

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